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Compound of Interest

Compound Name: 4-Ethylbenzenethiolate

Cat. No.: B15497043

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals like 4-Ethylbenzenethiolate (CAS: 4946-13-8) is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to foster a secure laboratory environment.

Chemical Identifier and Hazard Information

Chemical Name 4-Ethylbenzenethiolate
Synonyms 4-Ethylthiophenol

CAS Number 4946-13-8

Molecular Formula CsH10S

Molecular Weight 138.23 g/mol

H301+H311+H331: Toxic if swallowed, in

contact with skin or if inhaled. H315: Causes
Hazard Statements o )

skin irritation. H319: Causes serious eye

irritation.

Signal Word Danger

Data sourced from Sigma-Aldrich.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate the risks associated with 4-
Ethylbenzenethiolate. The following table summarizes the recommended PPE.
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PPE Category Recommendation Justification & Details

Protects against splashes and

) vapors that can cause serious
] Chemical safety goggles and a o
Eye and Face Protection ) eye irritation. Must be worn
face shield. ]
whenever handling the

chemical.

While specific data for 4-
Ethylbenzenethiolate is limited,
nitrile gloves are generally
recommended for handling
aromatic thiols. For
o _ benzenethiol, a closely related
) Nitrile rubber gloves. Consider o
Hand Protection ) compound, nitrile rubber

double-gloving. )
gloves are suggested[1]. Given
the toxicity, double-gloving is a
prudent measure. Always
inspect gloves for integrity
before use and change them

immediately if contaminated.

Due to its inhalation toxicity,
respiratory protection is
essential, especially when
working outside of a certified
chemical fume hood or with
larger quantities. For
] benzenethiol, NIOSH
) ] NIOSH-approved respirator )
Respiratory Protection ) ] ] recommends a chemical
with organic vapor cartridges. ) ) ]
cartridge respirator with
organic vapor cartridges for
concentrations up to 1 ppm[2].
A P100 particulate filter may
be combined with the organic
vapor cartridge if there is a risk

of aerosol generation[3][4].
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A chemically resistant lab coat
or coveralls should be worn to
prevent skin contact[5].
Materials such as Tyvek® or

Chemically resistant lab coat those with demonstrated

Protective Clothing ] ]

or coveralls. resistance to aromatic
compounds are
recommended. All protective
clothing should be removed

before leaving the laboratory.

Operational Plan: Safe Handling Procedures

Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety.

» Engineering Controls: All work with 4-Ethylbenzenethiolate should be conducted in a
properly functioning chemical fume hood to minimize inhalation exposure.

» Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly with soap and water after handling the chemical and before leaving the work

area.

o Transporting: When transporting 4-Ethylbenzenethiolate, use secondary containment to
prevent spills.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents. The container should be tightly sealed.

Emergency Procedures

Spill Response Workflow
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Evacuate Immediate Area & Alert Others

'

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

'

Contain the Spill
(Use absorbent pads or sand)

'

Neutralize with Bleach Solution
(for small spills)

'

Collect Absorbed Material

'

Package in a Labeled, Sealable Container for Hazardous Waste

'

Decontaminate the Area
(with soap and water)

'

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Ethylbenzenethiolate spill.
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First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention[2].

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention[2].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan

All waste containing 4-Ethylbenzenethiolate must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including absorbent pads, gloves, and
disposable lab coats, in a designated, labeled, and sealed hazardous waste container.

Decontamination of Glassware: Glassware that has come into contact with 4-
Ethylbenzenethiolate should be rinsed with a suitable solvent (e.g., ethanol) with the
rinsate collected as hazardous waste. Subsequently, the glassware can be soaked in a
bleach solution to oxidize any remaining thiol before standard washing.

Disposal: Arrange for the disposal of hazardous waste through your institution's
environmental health and safety office. Do not dispose of 4-Ethylbenzenethiolate down the
drain.

By adhering to these safety protocols and operational plans, researchers can significantly

mitigate the risks associated with handling 4-Ethylbenzenethiolate, ensuring a safer

laboratory environment for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-Ethylbenzenethiolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15497043#personal-protective-equipment-for-
handling-4-ethylbenzenethiolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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